N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]thiophene-2-carboxamide

• IUPAC Name: N-[2-(4-tert-butylphenyl)-4-oxochromen-7-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C24H21NO3S/c1-24(2,3)16-8-6-15(7-9-16)20-14-19(26)18-11-10-17(13-21(18)28-20)25-23(27)22-5-4-12-29-22/h4-14H,1-3H3,(H,25,27)
• InChI Key: FDTKPPGCMPVOLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3)NC(=O)C4=CC=CS4
• Molecular Formula: C24H21NO3S
• Molecular Weight: 403.5 g/mol

Description

N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]thiophene-2-carboxamide is a chemical compound with the molecular formula C24H21NO3S. It has an average mass of 403.493 Da and a monoisotopic mass of 403.124207 Da.

Scientific Research Applications

Polymer Science Applications

The study by Hsiao et al. (2000) focuses on the synthesis and properties of ortho-linked polyamides derived from 4-tert-butylcatechol, demonstrating their high thermal stability, good solubility in polar solvents, and potential in producing transparent, flexible films, which could be relevant for applications requiring materials with high thermal resistance and mechanical flexibility Hsiao et al., 2000.

Marine Drug Synthesis

Li et al. (2013) synthesized a key intermediate for antitumor antibiotic tetrahydroisoquinoline natural products, demonstrating the potential of such compounds in structural-activity relationship studies of marine drugs Li et al., 2013.

Antinociceptive Activity

Shipilovskikh et al. (2020) explored the antinociceptive activity of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, indicating potential therapeutic applications in pain management Shipilovskikh et al., 2020.

Crystal Structure Analysis

Gomes et al. (2015) provided detailed analysis of the crystal structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides, offering insights into the molecular configurations that could be beneficial for designing compounds with specific physical or chemical properties Gomes et al., 2015.

Microwave-Assisted Synthesis

Raval et al. (2012) described a microwave-assisted synthesis method for producing compounds with potential antimicrobial activity, highlighting a faster and more efficient synthesis technique that could be applied in pharmaceutical research Raval et al., 2012.